7-azepan-1-yl-3-[(3,4-dimethylphenyl)sulfonyl]-1-ethyl-6-fluoroquinolin-4(1H)-one

• IUPAC Name: 7-(azepan-1-yl)-3-(3,4-dimethylphenyl)sulfonyl-1-ethyl-6-fluoroquinolin-4-one
• InChI: InChI=1S/C25H29FN2O3S/c1-4-27-16-24(32(30,31)19-10-9-17(2)18(3)13-19)25(29)20-14-21(26)23(15-22(20)27)28-11-7-5-6-8-12-28/h9-10,13-16H,4-8,11-12H2,1-3H3
• InChI Key: RWIBDHNKDZFUOU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCCCCC3)F)S(=O)(=O)C4=CC(=C(C=C4)C)C
• Molecular Formula: C25H29FN2O3S
• Molecular Weight: 456.6 g/mol

Description

Molecular Structure Analysis

The molecular formula of the compound is C26H31FN2O3S. The average mass is 470.599 Da and the monoisotopic mass is 470.203949 Da.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Related Compounds : The compound has been involved in the synthesis of various derivatives. For instance, Xia, Chen, and Yu (2013) synthesized a related compound, identifying it as the N-substituted regioisomer of besifloxacin, which was synthesized from 8-chloro-1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid and (R)-tert-butyl 3-aminoazepane-1-carboxylate in acetonitrile (Xia, Chen, & Yu, 2013).
• Reaction Mechanism Studies : In research by Takeuchi, Masuda, and Hamada (1992, 1993), derivatives of the compound were obtained through reactions with isoquinoline 2-oxides and methylsulfinylmethyl carbanion, leading to the proposal of a revised reaction mechanism based on deuterated dimethyl sulfoxide-d6 results (Takeuchi, Masuda, & Hamada, 1992).

Applications in Chemical Reactions

• Synthesis of Bioactive Molecules : Patel et al. (2009) reported the synthesis of various substituted molecules, including those related to the compound , for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).
• Development of Novel Derivatives : The compound's derivatives have been explored in the development of new chemical structures. For instance, Ohba, Gomi, Ohgiya, and Shibuya (2012) studied 4-fluoroisoquinoline-5-sulfonyl chloride derivatives, revealing insights into molecular conformations and intramolecular hydrogen bonding (Ohba, Gomi, Ohgiya, & Shibuya, 2012).

Exploration in Medicinal Chemistry

• Antibacterial Research : Research on related compounds, such as those by Goueffon, Montay, Roquet, and Pesson (1981), has focused on their antibacterial properties and potential applications in treating systemic infections (Goueffon, Montay, Roquet, & Pesson, 1981).